Cas no 676348-35-9 (3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde)

• Product Name: 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde
• CAS No: 676348-35-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 1720035
• PubChem ID: 2758404
• Update Time: 2025-11-05

3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)benzaldehyde
• 3',4'-dimethoxybiphenyl-2-carbaldehyde
• 3',4'-DIMETHOXY-[1,1'-BIPHENYL]-2-CARBALDEHYDE
• 3',4'-dimethoxy[1,1'-biphenyl]-2-carbaldehyde
• AC1MBY2X
• 3',4'-Dimethoxy-biphenyl-2-carbaldehyde
• CTK6J7298
• AG-A-46491
• 676348-35-9
• CS-0454797
• A1-66183
• DTXSID50374309
• SCHEMBL19127752
• 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde

• MDL： MFCD03424646
• Inchi： 1S/C15H14O3/c1-17-14-8-7-11(9-15(14)18-2)13-6-4-3-5-12(13)10-16/h3-10H,1-2H3
• InChI Key： SROWSXKWTNIZBS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC=CC=1C=O)OC

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.18330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde

Market Research and Analysis Report on 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde (CAS No. 676348-35-9)

The compound 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde, identified by the CAS registry number 676348-35-9, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug discovery and development. This compound belongs to the class of biphenyl aldehydes, which are known for their versatility in organic synthesis and their role as intermediates in the construction of complex molecular frameworks.

Recent studies have highlighted the biological activity of 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde, particularly its potential as an anti-inflammatory and antioxidant agent. Research conducted in academic and industrial settings has demonstrated that this compound exhibits promising activity against various inflammatory pathways, making it a candidate for further exploration in the context of chronic inflammatory diseases.

The global market for specialty chemicals, including compounds like 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde, is driven by the increasing demand for novel therapeutic agents and advanced materials. The growing emphasis on personalized medicine and the development of targeted therapies has further fueled the interest in compounds with unique bioactivity profiles.

From a supply chain perspective, the production of 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde involves a multi-step synthetic process that requires specialized expertise and infrastructure. Key players in the chemical manufacturing sector are actively exploring cost-effective synthesis routes to meet the rising demand for this compound. Additionally, regulatory compliance and quality control measures are critical considerations in its production and distribution.

The demand for 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde is expected to grow significantly in the coming years, driven by its potential applications in drug discovery and its role as an intermediate in fine chemical synthesis. Industry analysts predict that advancements in synthetic methodologies and increased investment in R&D will further accelerate market growth.

In conclusion, 3',4'-dimethoxy-[1,1'-biphenyl]-2-carbaldehyde (CAS No. 676348-35-9) represents a promising compound with diverse applications in the chemical and pharmaceutical industries. As research continues to uncover its full potential, it is likely to play an increasingly important role in the development of innovative therapeutic agents and advanced materials.